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Compound of Interest

Compound Name: Danoprevir

Cat. No.: B1684564

This document provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Danoprevir. The following procedural
guidance outlines personal protective equipment (PPE) requirements, safe handling protocols,
and disposal plans to ensure a secure laboratory environment.

Hazard Identification and Classification

Danoprevir is classified as harmful if swallowed.[1] It may also cause skin, eye, and respiratory
tract irritation.[2] Therefore, adherence to strict safety protocols is mandatory.

GHS Classification Hazard Statement

Acute toxicity, Oral (Category 4) H302: Harmful if swallowed[1]

Personal Protective Equipment (PPE)

To minimize exposure risk, the following personal protective equipment must be worn when
handling Danoprevir.
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Protection Type

Required Equipment

Specifications and
Guidelines

Eye Protection

Safety goggles with side-
shields

Ensure a snug fit to protect

against splashes and dust.[1]

Hand Protection

Chemical-impermeable gloves

Gloves must be inspected prior
to use. Wash and dry hands
after removing gloves. The
selected gloves must satisfy
the specifications of EU
Directive 89/686/EEC and the
standard EN 374 derived from
it.[3]

Body Protection

Impervious clothing or lab coat

Wear suitable protective
clothing to prevent skin

contact.[1][3] Fire/flame
resistant clothing is also

recommended.[3]

Respiratory Protection

Suitable respirator

Use only in areas with
appropriate exhaust
ventilation.[1] If exposure limits
are exceeded or irritation is
experienced, a full-face

respirator should be used.[3]

Safe Handling and Operational Plan

1. Engineering Controls:

2. Handling Procedures:

Avoid the formation of dust and aerosols.[1][3]

Handle Danoprevir in a well-ventilated area, preferably within a chemical fume hood.[3]

Ensure that a safety shower and eyewash station are readily accessible.[1]
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» Do not breathe mist, gas, or vapors.[3]

e Avoid contact with skin and eyes.[3]

e Do not eat, drink, or smoke when using this product.[1]

e Wash hands thoroughly after handling.[1]

e Use non-sparking tools to prevent fire caused by electrostatic discharge.[3]
3. Storage:

o Store in a tightly closed container in a dry and well-ventilated place.

 Recommended long-term storage is at -20°C.[1]

Emergency Procedures

Exposure Type First Aid Measures

Move the person into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o
artificial respiration and consult a doctor
immediately.[2][3]
Take off contaminated clothing immediately.
Skin Contact Wash off with soap and plenty of water. Consult

a doctor.[2][3]

Rinse with pure water for at least 15 minutes.
Eye Contact
Consult a doctor.[3]

Rinse mouth with water. Do not induce vomiting.
_ Never give anything by mouth to an
Ingestion _ .
unconscious person. Call a doctor or Poison

Control Center immediately.[2][3]

Accidental Release Measures: In case of a spill, evacuate personnel to a safe area. Wear
appropriate PPE and avoid dust formation. Prevent further leakage if it is safe to do so. Do not
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let the chemical enter drains. Collect the spilled material and place it in a suitable, closed
container for disposal.[3]

Disposal Plan

All waste materials containing Danoprevir must be disposed of in accordance with federal,
state, and local regulations.[2]

o Contact a licensed professional waste disposal company to arrange for disposal.[2]

e Do not allow the product to enter drains or surface water.[4]

hvsicochemical and Toxicological

Property Value

Molecular Formula C35H46FN509S[1]

Molecular Weight 731.83 g/mol [1]

CAS Number 850876-88-9[1]

Melting Point 153 °C[4]

Solubility DMSO: 144 mg/mL][5]
Toxicological Data Information

Acute Oral Toxicity Category 4: Harmful if swallowed.[1]
Skin Corrosion/Irritation May cause skin irritation.[2]

Eye Damage/Irritation May cause eye irritation.[2]
Sensitization No sensitizing effects are known.[4]

Experimental Protocol: HCV NS3/4A Protease
Inhibition Assay
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The inhibitory activity of Danoprevir on the HCV NS3/4A protease can be determined using a
continuous fluorescent resonance energy transfer (FRET) assay.[5]

Methodology:

Prepare a reaction buffer containing 25 pM NS4A peptide, 50 mM Tris-HCI (pH 7.5), 15%
(v/v) glycerol, 10 mM dithiothreitol, and 0.5 pM QXL520-labeled FRET substrate.

e Add 50 pM of K2040 enzyme to initiate the reaction in black 96-well plates.
e Include control reactions lacking inhibitors and enzymes.

o Collect fluorescence data and calculate initial rates from the linear phase of the reaction (up
to 1 hour).

e Use the initial rates to determine the IC50 value for Danoprevir.

Workflow for Safe Handling of Danoprevir

Click to download full resolution via product page

Caption: Workflow for the safe handling of Danoprevir from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
Danoprevir]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1684564#personal-protective-equipment-for-
handling-danoprevir]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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